1-benzyl-N-cycloheptyl-4-piperidinecarboxamide oxalate
Overview
Description
1-benzyl-N-cycloheptyl-4-piperidinecarboxamide oxalate is a chemical compound that has been widely studied for its potential in the field of medicine. This compound is known to have several pharmacological properties that make it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 1-benzyl-N-cycloheptyl-4-piperidinecarboxamide oxalate is not fully understood. However, it is believed to act as a modulator of the sigma-1 receptor, which is involved in several physiological processes such as pain perception, mood regulation, and drug addiction. The compound is also known to interact with the dopamine and serotonin receptors, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce neuropathic pain in animal models, reduce anxiety and depression-like behaviors, and reduce drug-seeking behavior in animals. The compound has also been shown to have a neuroprotective effect, which may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-benzyl-N-cycloheptyl-4-piperidinecarboxamide oxalate in lab experiments include its well-established synthesis method, its promising pharmacological properties, and its potential for the development of new drugs. However, the limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action and its potential side effects.
Future Directions
There are several future directions for research on 1-benzyl-N-cycloheptyl-4-piperidinecarboxamide oxalate. One direction is to further investigate its mechanism of action and its potential interactions with other receptors. Another direction is to study its potential in the treatment of other medical conditions such as neurodegenerative diseases and cancer. Additionally, future research could focus on the development of new drugs based on the pharmacological properties of this compound.
Scientific Research Applications
1-benzyl-N-cycloheptyl-4-piperidinecarboxamide oxalate has been extensively studied for its potential in the treatment of several medical conditions. It has been shown to have promising results in the treatment of neuropathic pain, anxiety, and depression. The compound has also been studied for its potential in the treatment of drug addiction and withdrawal symptoms.
properties
IUPAC Name |
1-benzyl-N-cycloheptylpiperidine-4-carboxamide;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O.C2H2O4/c23-20(21-19-10-6-1-2-7-11-19)18-12-14-22(15-13-18)16-17-8-4-3-5-9-17;3-1(4)2(5)6/h3-5,8-9,18-19H,1-2,6-7,10-16H2,(H,21,23);(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWBPVQKVOOWTBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC(=O)C2CCN(CC2)CC3=CC=CC=C3.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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